Cas no 2137035-86-8 (tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate)

Tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate is a chiral carbamate derivative featuring a furan-2-yl carbonyl moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemical purity (S-configuration) ensures precise control in asymmetric synthesis, while the tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions. The furan ring contributes to its reactivity in cross-coupling and functionalization processes. This reagent is valued for its compatibility with diverse reaction conditions, making it a versatile building block in medicinal chemistry and peptide synthesis. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong acids/bases.
tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate structure
2137035-86-8 structure
Product Name:tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate
CAS No:2137035-86-8
MF:C12H17NO4
MW:239.267683744431
CID:6090635
PubChem ID:53315633
Update Time:2025-08-05

tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2137035-86-8
    • tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate
    • EN300-798768
    • NCGC00187160-01
    • Inchi: 1S/C12H17NO4/c1-8(10(14)9-6-5-7-16-9)13-11(15)17-12(2,3)4/h5-8H,1-4H3,(H,13,15)/t8-/m0/s1
    • InChI Key: RFELWHKRGZUQGQ-QMMMGPOBSA-N
    • SMILES: O(C(N[C@@H](C)C(C1=CC=CO1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68.5Ų

tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate

tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate: A Comprehensive Overview

tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate, with the CAS number 2137035-86-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a furan moiety. The presence of these structural elements contributes to its diverse chemical properties and potential applications in various industries.

The molecular structure of tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate is notable for its stereochemistry, particularly the (2S) configuration at the chiral center. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity. Recent studies have highlighted the importance of such chiral centers in drug design, where they can significantly influence the interaction of molecules with biological targets.

One of the key areas of research involving this compound is its application in pharmaceuticals. The furan moiety, a five-membered aromatic ring containing two double bonds, is known for its ability to participate in various biochemical interactions. This makes tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxopropan-2-yl]carbamate a promising candidate for drug development, particularly in the design of agents targeting specific enzymes or receptors.

In addition to its pharmaceutical applications, this compound has also been explored in agricultural chemistry. The carbamate group in its structure is known to exhibit pesticidal activity, making it a potential candidate for use in crop protection products. Recent advancements in green chemistry have further emphasized the need for environmentally friendly pesticides, and compounds like this one are being investigated for their potential to meet these criteria.

The synthesis of tert-butyl N-[(2S)-1-(furan-2-yl)-1-oxypropane-related compounds has been a topic of interest in organic synthesis. Researchers have developed various methods to construct this molecule, including multi-component reactions and enantioselective syntheses. These methods not only enhance the efficiency of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

Recent studies have also focused on the stability and degradation pathways of this compound. Understanding its behavior under different environmental conditions is crucial for assessing its safety and sustainability. Findings from these studies suggest that the compound exhibits moderate stability under physiological conditions, which is an important factor in determining its suitability for therapeutic use.

In conclusion, tert-butyl N-[(S)-furan-...]carbamate (CAS No: 2137035868) is a versatile compound with a wide range of potential applications. Its unique structure, stereochemistry, and functional groups make it an attractive target for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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